LogP Differentiation: Isopropyl vs. Ethyl and n-Propyl Analogs
The isopropyl analog (target compound) exhibits a calculated LogP (cLogP) of 0.4793, which represents a +0.246 increase over the 5-ethyl analog (cLogP 0.2333) and a -0.1441 decrease relative to the 5-n-propyl analog (cLogP 0.6234) . This provides a unique midpoint in the lipophilicity range of commercially available C2-C3 5-alkyl congeners, while the TPSA remains invariant at 66.4 Ų across all three .
| Evidence Dimension | Calculated LogP (cLogP) |
|---|---|
| Target Compound Data | 0.4793 |
| Comparator Or Baseline | 5-Ethyl analog: cLogP 0.2333; 5-n-Propyl analog: cLogP 0.6234 |
| Quantified Difference | +0.246 (vs. ethyl); -0.1441 (vs. propyl) |
| Conditions | In silico calculated LogP from standardized vendor entry (Leyan); consistent computation method across all three entries. |
Why This Matters
A higher cLogP than ethyl improves predicted membrane permeability while a lower cLogP than n-propyl mitigates excessive lipophilicity-related risks such as poor solubility and promiscuous binding, making the isopropyl variant the balanced choice for optimizing CNS drug-like properties.
